Maridomycin II: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces hygroscopicus
Maridomycin II: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces hygroscopicus
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, isolation, and characterization of Maridomycin II, a 16-membered macrolide antibiotic produced by the bacterium Streptomyces hygroscopicus. This document details the original fermentation and purification protocols, analytical characterization data, and the putative biosynthetic pathway, offering a valuable resource for researchers in natural product discovery and antibiotic development.
Discovery and Initial Characterization
Maridomycin was first reported in the early 1970s as a new macrolide antibiotic complex isolated from the culture broth of Streptomyces hygroscopicus strain No. B-5050.[1] This strain was isolated from a soil sample collected in Japan. The maridomycin complex was found to be composed of several related compounds, designated Maridomycin I, II, III, IV, V, and VI.[1] Maridomycin II is one of the major components of this complex. The maridomycins exhibit strong in vitro activity against Gram-positive bacteria.[1]
Initial characterization of the maridomycin components revealed that they share the same 16-membered lactone core, known as plagatenolide. The different maridomycin congeners are distinguished by the acylation of the mycarose sugar moiety. In Maridomycin II, the mycarose is acylated with a propionyl group at the 4"-position.[2][3]
Experimental Protocols
The following sections detail the experimental procedures for the production, isolation, and purification of Maridomycin II based on the original discovery literature.
Fermentation of Streptomyces hygroscopicus No. B-5050
This protocol describes the submerged fermentation process for the production of the maridomycin complex.
2.1.1 Culture Media and Conditions
| Parameter | Seed Culture | Production Culture |
| Medium Composition | Glucose (1.0%), Peptone (1.0%), Meat Extract (0.5%), NaCl (0.25%), Dry Yeast (0.1%) | Glucose (4.0%), Soluble Starch (2.0%), Soybean Meal (3.0%), Dry Yeast (0.5%), NaCl (0.2%), K2HPO4 (0.1%), MgSO4·7H2O (0.05%), CaCO3 (0.3%) |
| pH | 7.0 | 7.0 |
| Temperature | 28°C | 28°C |
| Agitation | 200 rpm (rotary shaker) | 300 rpm (jar fermenter) |
| Aeration | N/A (shaker flask) | 1 vvm (volume of air per volume of medium per minute) |
| Incubation Time | 48 hours | 96 - 120 hours |
2.1.2 Fermentation Workflow
Isolation and Purification of Maridomycin II
The following protocol outlines the extraction and chromatographic purification of Maridomycin II from the fermentation broth.
2.2.1 Extraction
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Adjust the pH of the culture filtrate to 8.5 with sodium hydroxide.
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Extract the filtrate three times with an equal volume of ethyl acetate.
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Combine the ethyl acetate extracts and concentrate under reduced pressure to yield a crude extract.
2.2.2 Chromatographic Purification
Physicochemical and Spectroscopic Data of Maridomycin II
The following tables summarize the key physicochemical and spectroscopic properties of Maridomycin II.
Table 1: Physicochemical Properties of Maridomycin II
| Property | Value |
| Molecular Formula | C41H67NO16 |
| Molecular Weight | 829.97 g/mol |
| Appearance | Colorless needles |
| Melting Point | 135 - 138 °C |
| Optical Rotation | [α]D²⁵ -76° (c=1, CHCl3) |
| UV Absorption (in Methanol) | λmax 282 nm (ε 28,000) |
Table 2: Spectroscopic Data for Maridomycin II
| Technique | Key Observations |
| ¹H NMR (CDCl₃) | Data not fully available in the initial publications. |
| ¹³C NMR (CDCl₃) | Data not fully available in the initial publications. |
| Mass Spectrometry | Specific fragmentation data not detailed in initial reports. |
Note: While the structures of the maridomycins were determined using NMR and mass spectrometry, the complete datasets of chemical shifts and fragmentation patterns for Maridomycin II are not explicitly provided in the seminal papers.
Biosynthesis of Maridomycin II
The biosynthesis of maridomycin, like other 16-membered macrolides, is initiated by a Type I polyketide synthase (PKS) system. The PKS enzymes catalyze the sequential condensation of small carboxylic acid units to form the polyketide backbone of the aglycone. This is followed by post-PKS modifications, including cyclization, oxidation, and glycosylation, to yield the final bioactive molecule.
The aglycone of maridomycin is likely assembled from acetate, propionate, and butyrate precursors. Following the formation of the macrolactone ring, the aglycone is glycosylated with the sugars D-mycaminose and L-mycarose. The final step in the biosynthesis of Maridomycin II is the acylation of the mycarose sugar with a propionyl group.
Conclusion
This technical guide has consolidated the foundational knowledge on the discovery and isolation of Maridomycin II. The provided protocols and data serve as a valuable starting point for researchers interested in the re-investigation of this antibiotic, the development of improved production and purification processes, or the bioengineering of novel maridomycin analogs. Further research to fully elucidate the biosynthetic gene cluster and to obtain complete high-resolution spectroscopic data would be beneficial for future drug development efforts based on the maridomycin scaffold.
References
- 1. MARIDOMYCIN, A NEW MACROLIDE ANTIBIOTIC [jstage.jst.go.jp]
- 2. Maridomycin, a new macrolide antibiotic. XI. The structures of maridomycin components - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Maridomycin, a new nacrolide antibiotic. XI. The structures of maridomycin components. | CiNii Research [cir.nii.ac.jp]
